3-{[2-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]methyl}benzonitrile

• IUPAC Name: 3-[[2-(5-methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C16H18N4O/c1-12-18-16(19-21-12)15-7-2-3-8-20(15)11-14-6-4-5-13(9-14)10-17/h4-6,9,15H,2-3,7-8,11H2,1H3
• InChI Key: SOLPAAIDRMLAHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2CCCCN2CC3=CC(=CC=C3)C#N
• Molecular Formula: C16H18N4O
• Molecular Weight: 282.34 g/mol

Description

“3-{[2-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]methyl}benzonitrile” is a chemical compound that belongs to the class of 1,2,4-oxadiazoles. The 1,2,4-oxadiazole moiety is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. This moiety is often found in various pharmaceuticals and bioactive compounds.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles, such as “3-{[2-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]methyl}benzonitrile”, often involves the reaction of carboxylic acids with N-isocyaniminotriphenylphosphorane (NIITP) and aryl iodides. This reaction sequence features a second stage copper-catalyzed 1,3,4-oxadiazole arylation. The effectiveness of this two-stage strategy has been demonstrated by the late-stage functionalization of five carboxylic acid-containing APIs.

Molecular Structure Analysis

The molecular structure of “3-{[2-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]methyl}benzonitrile” can be analyzed using various spectroscopic techniques. For instance, Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule. Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed information about the molecular structure, including the number and type of atoms, their spatial arrangement, and their connectivity.

Chemical Reactions Analysis

The chemical reactions involving “3-{[2-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]methyl}benzonitrile” can be analyzed based on its reactivity. As a 1,2,4-oxadiazole derivative, this compound can undergo various chemical reactions, including C-H functionalization. The reactivity of this compound can also be influenced by the presence of the piperidine and benzonitrile moieties.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-{[2-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]methyl}benzonitrile” can be inferred from its molecular structure. For instance, the presence of the 1,2,4-oxadiazole, piperidine, and benzonitrile moieties can influence its polarity, solubility, and stability.

Scientific Research Applications

Agricultural Biological Activities

1,2,4-Oxadiazole derivatives have shown promise as potential chemical pesticides. In particular, novel derivatives synthesized from this compound demonstrated moderate nematocidal activity against Meloidogyne incognita (a plant-parasitic nematode) and anti-fungal activity against Rhizoctonia solani. Notably, certain derivatives exhibited strong antibacterial effects on Xanthomonas oryzae pv. oryzae (Xoo), surpassing existing pesticides. .

Medicinal Chemistry

The 1,2,4-oxadiazole heterocycle serves as a bioisostere of amide, offering improved hydrolytic and metabolic stability. Researchers have explored its potential in drug discovery. For instance, some derivatives containing a trifluoromethyl pyridine moiety exhibited excellent antibacterial activity against Xoo and Xoc. .

Anti-HIV and Antiviral Activities

Heterocycles based on the 1,2,3-triazole moiety (related to 1,2,4-oxadiazoles) have been utilized in developing medicinal scaffolds with anti-HIV and antiviral properties. .

Sigma Receptor Binding

Certain synthesized 1,2,4-oxadiazole derivatives were evaluated for their affinity and selectivity to sigma receptors (σ~1~ and σ2). One compound exhibited high affinity and selectivity to the σ1 receptor. .

Materials Science

The 1,2,4-oxadiazole scaffold has also found applications in materials science. Researchers have explored its use in creating functional materials, such as polymers, liquid crystals, and organic semiconductors. .

Future Directions

The future directions for the study of “3-{[2-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]methyl}benzonitrile” and related compounds could involve further exploration of their synthesis, characterization, and biological activities. There is also potential for the development of new chemical entities based on the 1,2,4-oxadiazole scaffold for various therapeutic applications.